Cas no 1934940-61-0 (2,4-dichlorothiophene-3-carboxylic acid)

2,4-dichlorothiophene-3-carboxylic acid structure

1934940-61-0 structure

Product Name:2,4-dichlorothiophene-3-carboxylic acid

CAS No:1934940-61-0

MF:C₅H₂Cl₂O₂S

MW:197.039178371429

CID:4630286

PubChem ID:57173258

Update Time:2024-03-01

2,4-dichlorothiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2,4-dichlorothiophene-3-carboxylic acid
- Inchi： 1S/C5H2Cl2O2S/c6-2-1-10-4(7)3(2)5(8)9/h1H,(H,8,9)
- InChI Key： XTOUOEZOPXVPSF-UHFFFAOYSA-N
- SMILES： C1(Cl)SC=C(Cl)C=1C(O)=O

Computed Properties

Exact Mass: 195.9152559g/mol
Monoisotopic Mass: 195.9152559g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 65.5Å²

2,4-dichlorothiophene-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM463124-1g	2,4-dichlorothiophene-3-carboxylic acid	1934940-61-0	95%+	1g	$1598	2023-02-02
Enamine	EN300-154030-0.05g	2,4-dichlorothiophene-3-carboxylic acid	1934940-61-0	95%	0.05g	$312.0	2023-06-05
Enamine	EN300-154030-0.1g	2,4-dichlorothiophene-3-carboxylic acid	1934940-61-0	95%	0.1g	$466.0	2023-06-05
Enamine	EN300-154030-0.25g	2,4-dichlorothiophene-3-carboxylic acid	1934940-61-0	95%	0.25g	$666.0	2023-06-05
Enamine	EN300-154030-0.5g	2,4-dichlorothiophene-3-carboxylic acid	1934940-61-0	95%	0.5g	$1046.0	2023-06-05
Enamine	EN300-154030-1.0g	2,4-dichlorothiophene-3-carboxylic acid	1934940-61-0	95%	1g	$1343.0	2023-06-05
Enamine	EN300-154030-2.5g	2,4-dichlorothiophene-3-carboxylic acid	1934940-61-0	95%	2.5g	$2631.0	2023-06-05
Enamine	EN300-154030-5.0g	2,4-dichlorothiophene-3-carboxylic acid	1934940-61-0	95%	5g	$3894.0	2023-06-05
Enamine	EN300-154030-10.0g	2,4-dichlorothiophene-3-carboxylic acid	1934940-61-0	95%	10g	$5774.0	2023-06-05
Enamine	EN300-154030-50mg	2,4-dichlorothiophene-3-carboxylic acid	1934940-61-0	95.0%	50mg	$312.0	2023-09-26

2,4-dichlorothiophene-3-carboxylic acid Related Literature

1. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
3. An approach for correlating the structural and electrical properties of Zr4+-modified SrBi4Ti4O15/SBT ceramic

Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
4. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
5. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528

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